Cas no 16222-43-8 (1-(1,1-Dimethylethoxy)-3-(trifluoromethyl)benzene)

• Product Name: 1-(1,1-Dimethylethoxy)-3-(trifluoromethyl)benzene
• CAS No: 16222-43-8
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 2925856
• PubChem ID: 12006801
• Update Time: 2025-04-21

1-(1,1-Dimethylethoxy)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXSID601234927
• Benzene, 1-(1,1-dimethylethoxy)-3-(trifluoromethyl)-
• NJIACBGKUBWJIF-UHFFFAOYSA-N
• SY298926
• 16222-43-8
• SCHEMBL2737127
• 1-(tert-butoxy)-3-(trifluoromethyl)benzene
• 1-(1,1-Dimethylethoxy)-3-(trifluoromethyl)benzene
• m-(trifluoromethyl)phenyl t-butyl ether

• Inchi： 1S/C11H13F3O/c1-10(2,3)15-9-6-4-5-8(7-9)11(12,13)14/h4-7H,1-3H3
• InChI Key： NJIACBGKUBWJIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 218.09184952Da
• Monoisotopic Mass: 218.09184952Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų